2-Methoxyethyl 1-benzyl-4-(2-methoxynaphthalen-1-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: 2-methoxyethyl 3-benzyl-6-(2-methoxynaphthalen-1-yl)-4-methyl-2-oxo-1,6-dihydropyrimidine-5-carboxylate
• InChI: InChI=1S/C27H28N2O5/c1-18-23(26(30)34-16-15-32-2)25(28-27(31)29(18)17-19-9-5-4-6-10-19)24-21-12-8-7-11-20(21)13-14-22(24)33-3/h4-14,25H,15-17H2,1-3H3,(H,28,31)
• InChI Key: ZWRYILVRGDNXSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1CC2=CC=CC=C2)C3=C(C=CC4=CC=CC=C43)OC)C(=O)OCCOC
• Molecular Formula: C27H28N2O5
• Molecular Weight: 460.5 g/mol

Description

2-Methoxyethyl 1-benzyl-4-(2-methoxynaphthalen-1-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C27H28N2O5 and its molecular weight is 460.53. The purity is usually 95%.
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Scientific Research Applications

Thermodynamic Properties

A study by Ridka et al. (2019) investigated the thermodynamic properties of a similar compound, methyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. They focused on its enthalpy and entropy of dissolution in various organic solutions, highlighting how solvent choice affects the solubility and corresponding thermodynamic values of such compounds (Ridka et al., 2019).

Synthesis and Pharmaceutical Applications

The work of Abu‐Hashem et al. (2020) involves the synthesis of novel heterocyclic compounds, including derivatives similar to the requested compound. These compounds have shown promise as anti-inflammatory and analgesic agents, indicating potential pharmaceutical applications (Abu‐Hashem et al., 2020).

Ring Expansion and Chemical Transformations

Bullock et al. (1972) studied the rearrangement of similar compounds, providing insights into the chemical transformations they undergo. This research is fundamental in understanding the chemical behavior of such compounds, which can be crucial for their application in synthetic chemistry (Bullock et al., 1972).

Antidiabetic Activity

Lalpara et al. (2021) synthesized N-substituted derivatives related to the compound and evaluated their antidiabetic activity. This study indicates the potential of such compounds in the treatment or management of diabetes (Lalpara et al., 2021).

Antihypertensive and Anti-inflammatory Activity

Chikhale et al. (2009) synthesized related tetrahydropyrimidine derivatives and tested them for antihypertensive and anti-inflammatory activities. These findings suggest possible therapeutic applications in managing hypertension and inflammation (Chikhale et al., 2009).